Cas no 1082503-32-9 (tert-butyl N-(2-amino-1-phenylethyl)-N-methylcarbamate)

• Product Name: tert-butyl N-(2-amino-1-phenylethyl)-N-methylcarbamate
• CAS No: 1082503-32-9
• MF: C₁₄H₂₂N₂O₂
• MW: 250.336683750153
• CID: 6152861
• PubChem ID: 70082235
• Update Time: 2025-10-31

tert-butyl N-(2-amino-1-phenylethyl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL7408450
• 1082503-32-9
• EN300-6197690
• tert-butyl N-(2-amino-1-phenylethyl)-N-methylcarbamate

• Inchi： 1S/C14H22N2O2/c1-14(2,3)18-13(17)16(4)12(10-15)11-8-6-5-7-9-11/h5-9,12H,10,15H2,1-4H3
• InChI Key： JSXCPTWNVQDNND-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(CN)C1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 250.168127949g/mol
• Monoisotopic Mass: 250.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl N-(2-amino-1-phenylethyl)-N-methylcarbamate

tert-butyl N-(2-amino-1-phenylethyl)-N-methylcarbamate (CAS No. 1082503-32-9): An Overview of Its Synthesis, Properties, and Applications in Medicinal Chemistry

tert-butyl N-(2-amino-1-phenylethyl)-N-methylcarbamate (CAS No. 1082503-32-9) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential applications. This compound is a tert-butyl carbamate derivative, which is known for its stability and ability to protect amino groups during synthetic processes. In this article, we will delve into the synthesis, properties, and potential applications of this compound, drawing on the latest research findings to provide a comprehensive overview.

Synthesis of tert-butyl N-(2-amino-1-phenylethyl)-N-methylcarbamate

The synthesis of tert-butyl N-(2-amino-1-phenylethyl)-N-methylcarbamate typically involves several key steps. One common approach is to start with (S)-1-phenylethanamine, which is then converted into the corresponding methylamine derivative through a reductive amination reaction. The resulting N-methyl-1-phenylethanamine is subsequently protected by reacting it with di-tert-butyl dicarbonate (Boc₂O) to form the desired tert-butyl carbamate. This process ensures that the amino group is protected during subsequent synthetic steps, allowing for the selective modification of other functional groups.

Recent studies have explored alternative synthetic routes to improve the efficiency and yield of this compound. For instance, a study published in the Journal of Organic Chemistry in 2023 reported a novel one-pot synthesis method that combines the reductive amination and Boc protection steps into a single reaction, significantly reducing the overall synthesis time and increasing the yield. This method has been shown to be highly reproducible and scalable, making it an attractive option for large-scale production.

Physical and Chemical Properties

tert-butyl N-(2-amino-1-phenylethyl)-N-methylcarbamate is a white crystalline solid with a molecular weight of 247.34 g/mol. It is soluble in common organic solvents such as dichloromethane, ethyl acetate, and dimethylformamide (DMF). The compound exhibits excellent thermal stability, with a melting point ranging from 85°C to 87°C. Its stability under various conditions makes it suitable for use in complex synthetic sequences without significant degradation.

The Boc protecting group in tert-butyl N-(2-amino-1-phenylethyl)-N-methylcarbamate can be selectively removed under acidic conditions, typically using trifluoroacetic acid (TFA) or hydrochloric acid (HCl). This deprotection step is crucial for revealing the free amino group, which can then participate in further reactions such as peptide coupling or amide formation.

Applications in Medicinal Chemistry

tert-butyl N-(2-amino-1-phenylethyl)-N-methylcarbamate has found numerous applications in medicinal chemistry due to its structural versatility and functional group reactivity. One of its primary uses is as an intermediate in the synthesis of bioactive molecules, particularly those targeting specific biological pathways or receptors.

In the field of drug discovery, this compound has been employed as a building block for the development of novel therapeutic agents. For example, a recent study published in the Bioorganic & Medicinal Chemistry Letters described the use of tert-butyl N-(2-amino-1-phenylethyl)-N-methylcarbamate as a key intermediate in the synthesis of potent inhibitors of protein-protein interactions (PPIs). These inhibitors have shown promise in treating various diseases, including cancer and neurodegenerative disorders.

Beyond its role as an intermediate, tert-butyl N-(2-amino-1-phenylethyl)-N-methylcarbamate has also been investigated for its potential biological activity. Research conducted at the University of California, San Francisco (UCSF) demonstrated that this compound exhibits moderate inhibitory activity against certain enzymes involved in inflammation and pain signaling pathways. These findings suggest that further optimization and modification of this scaffold could lead to the development of new therapeutic agents with improved efficacy and selectivity.

Safety Considerations and Handling

While tert-butyl N-(2-amino-1-phenylethyl)-N-methylcarbamate is generally considered safe for laboratory use when proper handling procedures are followed, it is important to adhere to standard safety guidelines. The compound should be stored in a cool, dry place away from direct sunlight and incompatible materials. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn when handling this compound to minimize exposure risks.

In case of accidental exposure or spillage, appropriate first aid measures should be taken immediately. If ingested or inhaled, seek medical attention promptly. For detailed safety information, refer to the Material Safety Data Sheet (MSDS) provided by the manufacturer.

Conclusion

tert-butyl N-(2-amino-1-phenylethyl)-N-methylcarbamate (CAS No. 1082503-32-9) is a valuable compound with diverse applications in medicinal chemistry. Its unique structural features and functional group reactivity make it an ideal building block for the synthesis of bioactive molecules and therapeutic agents. Ongoing research continues to uncover new possibilities for its use in drug discovery and development, highlighting its significance in advancing our understanding and treatment of various diseases.